2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}ethan-1-amine hydrochloride

• IUPAC Name: 2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H11N3S.ClH/c8-2-1-6-5-10-3-4-11-7(10)9-6;/h5H,1-4,8H2;1H
• InChI Key: GGLQIBLTMDQQNH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)CCN.Cl
• Molecular Formula: C7H12ClN3S
• Molecular Weight: 205.71 g/mol

Description

“2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}ethan-1-amine hydrochloride” is a chemical compound that belongs to the class of nitrogen- and sulfur-containing heterocyclic compounds. It is an important class of bioactive substances. For instance, it has been found among the benzyloxy derivatives of 2-nitroimidazo.

Synthesis Analysis

The synthesis of “2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}ethan-1-amine hydrochloride” involves the cyclocondensation of imidazolidine-2-thione with 1,3-dibromopropane in refluxing EtOH in the presence of a base.

Chemical Reactions Analysis

While specific chemical reactions involving “2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}ethan-1-amine hydrochloride” are not available, it is known that imidazo[2,1-b][1,3]thiazines, to which this compound belongs, have been actively studied as electroluminescent materials for OLED devices.

Scientific Research Applications

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

This present review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.

• Antimicrobial Potential Imidazole derivatives have shown different biological activities such as antibacterial and antimycobacterial. For example, compounds 1a and 1b showed good antimicrobial potential.

• Anti-inflammatory and Antitumor Activities Some imidazole derivatives have shown anti-inflammatory and antitumor activities. While compound 3b exhibited a promising inhibitory activity over most of the cancer cell lines, the most remarkable effects were observed against leukemia cell lines SR and HL-60 (TB) and the prostate cancer cell line DU-145.

• Antidiabetic and Anti-allergic Activities Imidazole derivatives have also shown antidiabetic and anti-allergic activities.

• Antipyretic and Antiviral Activities Some imidazole derivatives have shown antipyretic and antiviral activities.

• Antioxidant and Anti-amoebic Activities Imidazole derivatives have also shown antioxidant and anti-amoebic activities.

• Antihelmintic, Antifungal and Ulcerogenic Activities Some imidazole derivatives have shown antihelmintic, antifungal and ulcerogenic activities.

• Antimicrobial Potential Imidazole derivatives have shown different biological activities such as antibacterial and antimycobacterial. For example, compounds 1a and 1b showed good antimicrobial potential.

• Anti-inflammatory and Antitumor Activities Some imidazole derivatives have shown anti-inflammatory and antitumor activities. While compound 3b exhibited a promising inhibitory activity over most of the cancer cell lines, the most remarkable effects were observed against leukemia cell lines SR and HL-60 (TB) and the prostate cancer cell line DU-145.

• Antidiabetic and Anti-allergic Activities Imidazole derivatives have also shown antidiabetic and anti-allergic activities.

• Antipyretic and Antiviral Activities Some imidazole derivatives have shown antipyretic and antiviral activities.

• Antioxidant and Anti-amoebic Activities Imidazole derivatives have also shown antioxidant and anti-amoebic activities.

• Antihelmintic, Antifungal and Ulcerogenic Activities Some imidazole derivatives have shown antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazo[2,1-b][1,3]thiazines, the class of compounds to which “2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}ethan-1-amine hydrochloride” belongs, have been found to have a broad range of biological activities and are being actively studied for their potential applications. They have also found practical application and are being actively studied as electroluminescent materials for OLED devices. This suggests that there is significant potential for future research and development in this area.